Cas no 1226367-18-5 (3-(3-Trifluoromethylphenyl)picolinic acid)

• Product Name: 3-(3-Trifluoromethylphenyl)picolinic acid
• CAS No: 1226367-18-5
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD16337525
• CID: 4784452
• Update Time: 2026-02-27

3-(3-Trifluoromethylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)picolinic acid
• 3-(3-Trifluoromethylphenyl)picolinic acid
• 3-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-2-CARBOXYLIC ACID

• MDL： MFCD16337525
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-4-1-3-8(7-9)10-5-2-6-17-11(10)12(18)19/h1-7H,(H,18,19)
• InChI Key： WDAWKQCCRQEYHT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=CN=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Trifluoromethylphenyl)picolinic acid

Comprehensive Overview of 3-(3-Trifluoromethylphenyl)picolinic acid (CAS No. 1226367-18-5)

3-(3-Trifluoromethylphenyl)picolinic acid (CAS No. 1226367-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a trifluoromethyl group and a picolinic acid moiety, exhibits remarkable potential in drug discovery and material science. Its molecular formula, C₁₃H₈F₃NO₂, highlights its versatility in synthetic applications.

In recent years, the demand for fluorinated compounds like 3-(3-Trifluoromethylphenyl)picolinic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small molecule inhibitors and ligands in medicinal chemistry. The compound's CAS No. 1226367-18-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed applications of 3-(3-Trifluoromethylphenyl)picolinic acid is its potential in targeted therapy. With the rise of precision medicine, this compound's ability to modulate specific biological pathways has made it a candidate for cancer research and inflammatory disease treatment. Its trifluoromethyl group enhances lipophilicity, improving cell membrane permeability—a critical factor in drug design.

From a synthetic chemistry perspective, CAS No. 1226367-18-5 is often explored for its catalytic properties and chelation effects. The picolinic acid backbone allows for efficient metal coordination, making it valuable in catalysis and material science. Recent publications have highlighted its use in heterocyclic synthesis, a hot topic in organic chemistry forums.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike many halogenated compounds, 3-(3-Trifluoromethylphenyl)picolinic acid is designed for low environmental impact, aligning with the growing demand for sustainable chemistry. This aspect is frequently queried in green chemistry discussions, making it a standout choice for eco-conscious researchers.

In summary, 3-(3-Trifluoromethylphenyl)picolinic acid (CAS No. 1226367-18-5) represents a convergence of pharmaceutical innovation, synthetic utility, and environmental responsibility. Its multifaceted applications ensure its continued relevance in both academic and industrial settings, answering key questions in modern chemical research.